Cas no 63885-25-6 (N-(2-Hydroxyethyl)guanidine hydrochloride)

• Product Name: N-(2-Hydroxyethyl)guanidine hydrochloride
• CAS No: 63885-25-6
• MF: C₃H₁₀ClN₃O
• MW: 139.583999156952
• MDL: MFCD01724072
• CID: 518329
• Update Time: 2026-04-29

N-(2-Hydroxyethyl)guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(2-hydroxyethyl)-, hydrochloride (1:1)
• [N'-(2-hydroxyethyl)carbamimidoyl]azanium,chloride
• N-(2-Hydroxyethyl)guanidine hydrochloride
• (E)-amino[(2-hydroxyethyl)imino]methanaminium chloride
• 2-Guanidinoethanol
• Ethanolguanidine hydrochloride
• Guanidine,ethanol,monohydrochloride
• GUANIDINE,HYDROXYETHYL-,HYDROCHLORIDE

• MDL： MFCD01724072

Computed Properties

• Exact Mass: 139.05100

Experimental Properties

• PSA: 82.13000
• LogP: 0.45470

N-(2-Hydroxyethyl)guanidine hydrochloride Security Information

• Storage Condition：(BD141003)

Additional information on N-(2-Hydroxyethyl)guanidine hydrochloride

Introduction to N-(2-Hydroxyethyl)guanidine Hydrochloride (CAS No. 63885-25-6)

N-(2-Hydroxyethyl)guanidine hydrochloride, a compound with the chemical formula C₆H₁₂ClN₃O, is a significant molecule in the field of pharmaceuticals and biotechnology. This compound is widely recognized for its versatile applications, particularly in the development of antiviral and antibacterial agents. The CAS number 63885-25-6 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The name N-(2-Hydroxyethyl)guanidine hydrochloride itself reveals much about its chemical structure and potential functionalities. The presence of the guanidine moiety suggests a strong basic character, which is often utilized in drug design to enhance binding affinity and stability. The hydrochloride salt form indicates that the compound is typically used in its ionic state, facilitating its solubility in aqueous solutions and improving its bioavailability.

Recent research has highlighted the importance of N-(2-Hydroxyethyl)guanidine hydrochloride in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting various pathogens by disrupting their cellular processes. For instance, its ability to interfere with viral replication has made it a subject of interest in the fight against emerging infectious diseases. The compound's mechanism of action often involves the formation of stable complexes with target molecules, thereby neutralizing their function.

One of the most compelling aspects of N-(2-Hydroxyethyl)guanidine hydrochloride is its adaptability in different chemical environments. Researchers have leveraged this property to create derivatives that exhibit enhanced pharmacological properties. These derivatives are being explored for their potential in treating a range of conditions, from chronic infections to inflammatory disorders. The flexibility of the hydroxyethyl group allows for modifications that can fine-tune solubility, bioavailability, and metabolic stability.

In addition to its pharmaceutical applications, N-(2-Hydroxyethyl)guanidine hydrochloride has found utility in other scientific domains. Its role as a chelating agent in metal ion sequestration has been investigated, particularly in environments where heavy metal contamination is a concern. This application underscores the compound's ability to form stable complexes with metals, which can be harnessed for both analytical and environmental purposes.

The synthesis of N-(2-Hydroxyethyl)guanidine hydrochloride is another area where advancements have been made. Modern synthetic techniques have improved yield and purity, making it more accessible for large-scale production. These improvements are crucial for meeting the growing demand for this compound in research and industrial settings. The synthetic pathways often involve multi-step reactions that require precise control over reaction conditions to ensure optimal results.

Regulatory considerations play a significant role in the use of N-(2-Hydroxyethyl)guanidine hydrochloride. Compliance with safety and quality standards ensures that the compound can be reliably used in various applications without compromising efficacy or safety. Manufacturers must adhere to stringent guidelines to guarantee that their products meet the necessary criteria for pharmaceutical and biotechnological use. This includes rigorous testing for purity, stability, and biological activity.

The future prospects of N-(2-Hydroxyethyl)guanidine hydrochloride are promising, with ongoing research uncovering new possibilities for its application. Innovations in drug delivery systems are expected to enhance its therapeutic potential further. For example, formulations that improve targeted release could increase treatment efficacy while minimizing side effects. Such advancements would be particularly beneficial in treating complex diseases that require precise dosing and delivery mechanisms.

In conclusion, N-(2-Hydroxyethyl)guanidine hydrochloride (CAS No. 63885-25-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique chemical properties make it valuable for developing new drugs, environmental remediation technologies, and industrial processes. As research continues to evolve, the applications of this compound are likely to expand, offering innovative solutions to global challenges.